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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185 Get Quote

An In-depth Technical Guide to Commercial Suppliers of High-Purity Diphenyl Adipate for

Researchers and Drug Development Professionals

Introduction
Diphenyl adipate (CAS No: 3195-37-7), the diphenyl ester of hexanedioic acid, is a chemical

compound with growing significance in polymer science and pharmaceutical research. Its

applications range from serving as a monomer in the synthesis of high-performance polymers

like polyamides to its use as a plasticizer and solvent in advanced pharmaceutical formulations.

[1] For researchers and drug development professionals, securing a reliable source of high-

purity diphenyl adipate is critical to ensure the integrity and reproducibility of experimental

results. This guide provides a comprehensive overview of commercial suppliers, available

technical data, and detailed experimental protocols for the synthesis and quality control of high-

purity diphenyl adipate.

Commercial Suppliers of Diphenyl Adipate
Identifying a suitable commercial supplier requires careful consideration of purity, availability of

technical documentation, and batch-to-batch consistency. The following companies are notable

suppliers of diphenyl adipate for research and development purposes.
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While many suppliers list diphenyl adipate in their catalogs, publicly available high-purity

specifications and Certificates of Analysis (CoA) are often limited. Researchers are strongly

encouraged to contact suppliers directly to obtain detailed lot-specific data.

Supplier
Product
Name/Number

Stated Purity
Country of
Origin/Locatio
n

Notes

Benchchem

Diphenyl adipate

(Cat. No.:

B1582185)

Not specified N/A
For research use

only.[1]

HANGZHOU

LEAP CHEM

CO., LTD.

DIPHENYL

ADIPATE
Not specified China

A specialized fine

chemical supplier

for research and

bulk

manufacturing.[2]

Finetech Industry

Limited

DIPHENYL

ADIPATE
Not specified China

Listed on

ChemicalBook.

[3][4]

Aikon

International

Limited

DIPHENYL

ADIPATE
Not specified China

Listed on

ChemicalBook.

[3][4]

American

Custom

Chemicals

Corporation

DIPHENYL

ADIPATE

(CHM0308414)

95.00% United States

Listed on

ChemicalBook.

[4]

Note: The purity data is based on information available in public listings and may not reflect the

highest purity grade available. Direct inquiry is recommended for obtaining research or

pharmaceutical-grade material.

Experimental Protocols
Detailed methodologies for the synthesis and analysis of diphenyl adipate are crucial for its

application in a research setting.
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Synthesis of High-Purity Diphenyl Adipate
A common and effective method for synthesizing diphenyl adipate is the reaction of adipoyl

chloride with phenol. This method avoids the high temperatures and equilibrium challenges of

direct esterification.

Protocol: Synthesis from Adipoyl Chloride and Phenol[5]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve adipoyl chloride (1.0 eq) in a suitable anhydrous solvent such as

dichloromethane or toluene.

Addition of Phenol: To this solution, add phenol (2.2 eq) and a tertiary amine base, such as

triethylamine or pyridine (2.2 eq), to act as a proton scavenger. The addition should be done

dropwise at 0 °C to control the exothermic reaction.

Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor

the reaction progress using Thin Layer Chromatography (TLC).

Workup: Upon completion, wash the reaction mixture sequentially with a dilute acid solution

(e.g., 1M HCl) to remove the amine, followed by a saturated sodium bicarbonate solution,

and finally with brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate the solvent under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethyl acetate/hexane, to yield high-purity diphenyl adipate as a white solid.

[5]
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Caption: Synthesis workflow for high-purity diphenyl adipate.

Quality Control and Analytical Protocols
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Ensuring the purity and identity of diphenyl adipate is paramount. Gas Chromatography-Mass

Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are key

analytical techniques.

Protocol: Purity Determination by GC-MS

This protocol is adapted from established methods for analyzing adipate plasticizers and can

be optimized for diphenyl adipate.[6][7]

Sample Preparation: Accurately weigh approximately 10 mg of the diphenyl adipate sample

and dissolve it in 10 mL of a high-purity solvent like dichloromethane or ethyl acetate to

create a 1 mg/mL stock solution. Prepare a series of dilutions for calibration if quantitative

analysis is required.

GC-MS Instrument Conditions:

GC Column: A low to mid-polarity column, such as a 5% diphenyl / 95% dimethyl

polysiloxane column (e.g., DB-5ms, HP-5ms), with dimensions of 30 m x 0.25 mm ID x

0.25 µm film thickness is suitable.

Injection: 1 µL injection volume in splitless mode.

Inlet Temperature: 280 °C.

Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp at 15 °C/min to

300 °C, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Interface Temperature: 290 °C.

MS Ion Source Temperature: 230 °C.

Mass Range: Scan from m/z 40 to 450.

Data Analysis: Identify the diphenyl adipate peak by its retention time and mass spectrum.

The purity is determined by the area percentage of the main peak relative to the total area of

all peaks in the chromatogram.
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Protocol: Structural Confirmation by ¹H-NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of the diphenyl adipate sample in approximately 0.7

mL of deuterated chloroform (CDCl₃).

NMR Acquisition: Acquire the ¹H-NMR spectrum on a 400 MHz or higher spectrometer.

Spectral Interpretation: The expected chemical shifts (δ) for diphenyl adipate are:[5]

δ 7.43-7.33 (m, 4H): Protons on the phenyl rings (meta-H).

δ 7.25-7.20 (m, 2H): Protons on the phenyl rings (para-H).

δ 7.13-7.04 (m, 4H): Protons on the phenyl rings (ortho-H).

δ 2.71-2.57 (m, 4H): Methylene protons adjacent to the carbonyl groups (-CH₂-C=O).

δ 1.97-1.82 (m, 4H): Methylene protons in the center of the adipate chain (-CH₂-CH₂-).

Visualization: Analytical Workflow
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Caption: Quality control workflow for diphenyl adipate.

Logical Framework for Supplier Selection
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Choosing the right supplier is a critical decision for any research project. The following diagram

illustrates a logical workflow for selecting a commercial supplier of high-purity diphenyl
adipate.

Visualization: Supplier Selection Logic
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Caption: Decision workflow for selecting a chemical supplier.

Conclusion
For researchers in drug development and materials science, obtaining high-purity diphenyl
adipate is essential for reliable outcomes. While a number of commercial suppliers exist,

detailed public information on purity and impurity profiles is often scarce. Therefore, a proactive

approach involving direct communication with suppliers to obtain technical data sheets and

certificates of analysis is crucial. The provided synthesis and analytical protocols offer a robust

framework for in-house preparation and quality verification, ensuring that the material meets

the stringent requirements of advanced research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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